Cas no 2349399-44-4 (4,4,5,5-Tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane
• CAS No: 2349399-44-4
• MF: C₁₄H₂₅BO₂
• MW: 236.158104658127
• CID: 5462802
• PubChem ID: 145874424
• Update Time: 2025-11-03

4,4,5,5-Tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane
• Z2327672439
• 4,4,5,5-tetramethyl-2-{[(1Z)-2-methylcyclohexylidene]methyl}-1,3,2-dioxaborolane
• 2349399-44-4
• EN300-3242701
• (Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclohexylidene)methyl)-1,3,2-dioxaborolane
• EN300-703479
• 4,4,5,5-Tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane

• Inchi： 1S/C14H25BO2/c1-11-8-6-7-9-12(11)10-15-16-13(2,3)14(4,5)17-15/h10-11H,6-9H2,1-5H3/b12-10-
• InChI Key： CFKHBGIWGPUIHM-BENRWUELSA-N
• SMILES： O1B(/C=C2/CCCCC/2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 236.1947602 g/mol
• Monoisotopic Mass: 236.1947602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Molecular Weight: 236.16

Additional information on 4,4,5,5-Tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane

Research Briefing on 4,4,5,5-Tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane (CAS: 2349399-44-4)

In recent years, the compound 4,4,5,5-Tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane (CAS: 2349399-44-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is recognized for its unique structural properties and potential applications in drug discovery, particularly in the development of boron-containing therapeutics. The following briefing synthesizes the latest research findings on this compound, highlighting its synthesis, biological activity, and emerging applications.

The synthesis of 4,4,5,5-Tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane has been optimized in recent studies to improve yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions and other advanced synthetic techniques to achieve high selectivity. The compound's stability under physiological conditions makes it a promising candidate for further pharmacological evaluation. Notably, its boronic ester moiety is of particular interest due to its ability to form reversible covalent bonds with biological targets, such as proteases and kinases.

Recent in vitro studies have demonstrated the compound's inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has shown potent activity against serine proteases, which are implicated in conditions like arthritis and cancer metastasis. Additionally, its lipophilic nature enhances cell membrane permeability, a critical factor for oral bioavailability. These findings suggest potential therapeutic applications in autoimmune diseases and oncology, though further in vivo studies are warranted to validate these effects.

Beyond its pharmacological potential, 4,4,5,5-Tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane has also been explored as a versatile building block in organic synthesis. Its reactivity in Suzuki-Miyaura cross-coupling reactions has enabled the construction of complex biaryl structures, which are prevalent in many FDA-approved drugs. Recent advancements in catalyst systems have further expanded its utility in late-stage functionalization, offering new avenues for drug diversification.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, off-target effects, and scalable synthesis need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles. Future research directions may include structural modifications to enhance selectivity and the development of prodrug strategies to improve pharmacokinetic profiles.

In conclusion, 4,4,5,5-Tetramethyl-2-[(2-methylcyclohexylidene)methyl]-1,3,2-dioxaborolane represents a compelling case study in the intersection of chemistry and biology. Its dual role as a therapeutic agent and a synthetic intermediate underscores its versatility. As research progresses, this compound may pave the way for novel boron-based therapeutics, addressing unmet medical needs in diverse disease areas.